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Compound of Interest

Compound Name: 4-hydroxybenzhydrazide

Cat. No.: B196067 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical compounds is paramount. This guide provides

an in-depth overview of the safe handling of 4-hydroxybenzhydrazide (CAS No. 5351-23-5), a

compound utilized in laboratory and chemical synthesis applications.

Hazard Identification and Classification
4-Hydroxybenzhydrazide is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.[1][2][3][4][5][6]

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific target organ toxicity (single exposure) 3

Table 2: Hazard Statements and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b196067?utm_src=pdf-interest
https://www.benchchem.com/product/b196067?utm_src=pdf-body
https://www.benchchem.com/product/b196067?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.merckmillipore.com/DE/en/product/4-Hydroxybenzhydrazide,MDA_CHEM-841410
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzoic-acid-hydrazide
https://file1.lookchem.com/msds/2011-06/5/H9882(5351-23-5).pdf
https://www.chemscene.com/5351-23-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Hazard Statement H315 Causes skin irritation.[2][3][4]

Hazard Statement H319
Causes serious eye irritation.

[2][3][4]

Hazard Statement H335
May cause respiratory

irritation.[2][3][4]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][3][7]

Precautionary P264
Wash skin thoroughly after

handling.[2][3]

Precautionary P271
Use only outdoors or in a well-

ventilated area.[2][3]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Precautionary P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2][3]

Precautionary P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][7]

Precautionary P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

Precautionary P332 + P313
If skin irritation occurs: Get

medical advice/attention.[2]

Precautionary P337 + P313
If eye irritation persists: Get

medical advice/attention.[2]
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Precautionary P362
Take off contaminated clothing

and wash before reuse.[2]

Precautionary P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[2]

Precautionary P405 Store locked up.[2][7]

Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-hydroxybenzhydrazide is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Physical State Powder / Solid[1]

Appearance Beige / White to cream to pale grey[1][8]

Odor Odorless[1]

Molecular Formula C₇H₈N₂O₂[6]

Molecular Weight 152.15 g/mol [4][6]

Melting Point/Range 260 - 266 °C / 500 - 511 °F[1][2]

Boiling Point/Range No information available

Flash Point No information available[1]

Autoignition Temperature No information available[1]

Solubility No information available
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Safe Handling and Storage
Proper handling and storage are crucial to minimize risk.

Engineering Controls
Ventilation: Always handle in a well-ventilated area.[9] For procedures that may generate

dust, use a certified chemical fume hood.[9]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and have been recently tested.[1][9]

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment

Body Part Recommended Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][10]

Skin

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

[9] A lab coat or chemical-resistant apron should

be worn.[9]

Respiratory

For operations generating dust, a NIOSH-

approved N95 (or equivalent) particulate

respirator is recommended.[2][9] For large-scale

use or in emergencies, a self-contained

breathing apparatus (SCBA) may be required.[9]

Hygiene Measures
Wash hands and face thoroughly after handling.[2]
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Immediately change contaminated clothing.[2]

Apply preventive skin protection.[2]

Do not eat, drink, or smoke in work areas.

Storage
Store in a cool, dry, and well-ventilated place.[1][3][10]

Keep containers tightly closed when not in use.[1][3][10]

Incompatible materials include strong oxidizing agents and strong bases.[1][10]

Emergency Procedures
First Aid Measures
Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][7] If not

breathing, give artificial respiration.[1][11] Get

medical attention if symptoms occur.[1]

Skin Contact

Wash off with soap and plenty of water.[1][7]

Remove contaminated clothing and shoes.[10]

[11] Get medical aid if irritation develops or

persists.[10]

Eye Contact

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[7][11] Call an ophthalmologist.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Never give anything by

mouth to an unconscious person.[7][11] Get

medical attention if symptoms occur.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1]

Hazardous Combustion Products: During a fire, nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2) may be produced.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1] Avoid dust formation.[1]

Environmental Precautions: Do not let the product enter drains.[2]
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Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]

Experimental Protocols
While specific experimental safety and toxicology studies for 4-hydroxybenzhydrazide are not

detailed in standard safety data sheets, the hazards identified (skin, eye, and respiratory

irritation) are typically determined using standardized methodologies, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Representative Experimental Workflow for Hazard Assessment
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General Workflow for Chemical Hazard Assessment

Initial Assessment

In Vitro Testing

Data Analysis & Classification

Compound Identification
(4-Hydroxybenzhydrazide)

Physicochemical
Property Analysis

In Silico Toxicity
Prediction (QSAR)

Cytotoxicity Assays Skin Irritation Assay
(e.g., OECD TG 439)

Guide testing strategy

Eye Irritation Assay
(e.g., OECD TG 492)

Guide testing strategy

Analyze Experimental
Results

GHS Hazard Classification

Develop Safety
Data Sheet (SDS)

Click to download full resolution via product page

Caption: General workflow for chemical hazard assessment.

Logical Relationships in Safety and Handling
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The safe handling of 4-hydroxybenzhydrazide involves a logical progression from

understanding the hazards to implementing appropriate controls and being prepared for

emergencies.

Logical Flow of Safe Handling Procedures

Logical Flow of Safe Handling Procedures

Hazard Identification
(Skin, Eye, Respiratory Irritant)

Risk Assessment

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Emergency Preparedness
(First Aid, Spill Kit, Fire Extinguisher)Safe Handling & Storage

Waste Disposal

Click to download full resolution via product page

Caption: Logical flow of safe handling procedures.

Disposal Considerations
Waste Product: Unused 4-hydroxybenzhydrazide should be collected and disposed of by a

licensed waste disposal company.[9] Do not dispose of it down the drain.[9]

Contaminated Materials: Disposable items that are contaminated should be collected in a

designated, sealed, and clearly labeled hazardous waste container.[9]
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Empty Containers: Rinse empty containers thoroughly with an appropriate solvent, and treat

the rinsate as hazardous chemical waste.[9]

Toxicological Information
Acute Toxicity: No acute toxicity information is available for this product.[1]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or

OSHA.[2]

Additional Information: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.[2][7]

This guide is intended to provide comprehensive safety and handling information for 4-
hydroxybenzhydrazide. It is essential to consult the specific Safety Data Sheet (SDS) for the

product you are using and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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